3-Amino-N-benzyl-N-ethylpropanamide hydrochloride
Overview
Description
“3-Amino-N-benzyl-N-ethylpropanamide hydrochloride” is a chemical compound with the CAS number 1220033-37-3 . It’s used in scientific research and has applications in various fields, including drug synthesis, catalysis, and organic chemistry studies.
Physical And Chemical Properties Analysis
This compound has a molecular weight of 242.75 . Other physical and chemical properties like boiling point are not specified .Scientific Research Applications
Synthesis and Biological Activity
Neuroleptic Activity : A study by Iwanami et al. (1981) involved synthesizing benzamides of N,N-disubstituted ethylenediamines, which included compounds related to 3-Amino-N-benzyl-N-ethylpropanamide hydrochloride. These compounds were evaluated for their neuroleptic activity, showing potential as potent drugs with fewer side effects in treating psychosis (Iwanami et al., 1981).
Enantioselective Synthesis : Arvanitis et al. (1998) described the enantioselective synthesis of β-alanine derivatives, which are analogs of aromatic amino acids. This process could potentially involve derivatives of 3-Amino-N-benzyl-N-ethylpropanamide hydrochloride (Arvanitis et al., 1998).
Potential Antipsychotic Agents : Norman et al. (1996) synthesized heterocyclic analogs of a compound similar in structure to 3-Amino-N-benzyl-N-ethylpropanamide hydrochloride. These compounds were evaluated for their binding to various receptors, showing promise as potential antipsychotic agents (Norman et al., 1996).
Antimycobacterial Activity : Tengler et al. (2013) synthesized a series of compounds for potential antimycobacterial applications. Some of these compounds might be structurally related to 3-Amino-N-benzyl-N-ethylpropanamide hydrochloride and showed higher activity against certain mycobacterial species (Tengler et al., 2013).
Polyesteramide Synthesis : Fan et al. (2000) discussed synthesizing polyesteramides containing peptide linkages, an area where compounds like 3-Amino-N-benzyl-N-ethylpropanamide hydrochloride could potentially be used. These polymers, with their moderate molecular weight, are anticipated for agricultural or biomedical applications (Fan et al., 2000).
Medical and Pharmacological Research
Inhibitory Effects on Poly(ADP-ribose) Polymerase : Guven et al. (2008) studied the efficacy of 3-amino benzamide, a similar compound, as a poly(ADP-ribose) polymerase inhibitor. This study focused on its potential to prevent damage and stricture formation after caustic esophageal burns in a rat model (Guven et al., 2008).
Controlled Release in Drug Delivery : Allcock et al. (1994) explored poly[(amino acid ester)phosphazenes] as potential vehicles for controlled drug release. This research could provide insights into how 3-Amino-N-benzyl-N-ethylpropanamide hydrochloride might be utilized in drug delivery systems (Allcock et al., 1994).
Safety and Hazards
properties
IUPAC Name |
3-amino-N-benzyl-N-ethylpropanamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O.ClH/c1-2-14(12(15)8-9-13)10-11-6-4-3-5-7-11;/h3-7H,2,8-10,13H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YEAUDMCEPJLTBW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CC=CC=C1)C(=O)CCN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-N-benzyl-N-ethylpropanamide hydrochloride | |
CAS RN |
1220033-37-3 |
Source
|
| Record name | Propanamide, 3-amino-N-ethyl-N-(phenylmethyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1220033-37-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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